Cas no 457652-83-4 (a-Me-D-Phe(3-I)-OH·H2O)

a-Me-D-Phe(3-I)-OH·H2O structure
a-Me-D-Phe(3-I)-OH·H2O structure
Product name:a-Me-D-Phe(3-I)-OH·H2O
CAS No:457652-83-4
MF:C10H12INO2
Molecular Weight:305.11200
CID:327933
PubChem ID:10357711

a-Me-D-Phe(3-I)-OH·H2O Properties

Names and Identifiers

    • D-Phenylalanine,3-iodo-a-methyl-
    • (2R)-2-amino-3-(3-iodophenyl)-2-methylpropanoic acid
    • (R)-Α-METHYL-3-IODOPHENYLALANINE·H2O
    • H-alpha-Me-D-Phe(3-I)-OH
    • AmbotzHAA5330
    • (R)-alpha-Methyl-3-iodophenylalanine (>98%, >98%ee)
    • (S)-Alpha-methyl-3-iodophenylalanine(>98%,>98%ee)
    • RCYLCZQGMUWCBV-SNVBAGLBSA-N
    • AKOS030213015
    • DTXSID10438693
    • 457652-83-4
    • SCHEMBL5182245
    • 3-Iodo-alpha-methyl-D-phenylalanine
    • A897908
    • H-alpha-Me-L-Phe(3-I)-OH
    • D-Phenylalanine, 3-iodo-
    • (R)-alpha-Methyl-3-Iodophenylalaine
    • A-methyl-
    • (R)-alpha-Methyl-3-Iodophenylalanine
    • a-Me-D-Phe(3-I)-OH·H2O
    • Inchi： InChI=1S/C10H12INO2/c1-10(12,9(13)14)6-7-3-2-4-8(11)5-7/h2-5H,6,12H2,1H3,(H,13,14)
    • InChIKey： RCYLCZQGMUWCBV-UHFFFAOYSA-N
    • SMILES： IC1C=CC=C(CC(C(=O)O)(C)N)C=1

Computed Properties

  • 精确分子量: 304.99100
  • 同位素质量: 304.99128g/mol
  • Isotope Atom Count: 0
  • 氢键供体数量: 2
  • 氢键受体数量: 3
  • 重原子数量: 14
  • 可旋转化学键数量: 3
  • 复杂度: 222
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 1
  • 不确定原子立构中心数量: 0
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • 拓扑分子极性表面积: 63.3Ų
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.737
  • Boiling Point: 390.271°C at 760 mmHg
  • 闪点: 189.829°C
  • Refractive Index: 1.637
  • PSA: 63.32000
  • LogP: 2.33600

a-Me-D-Phe(3-I)-OH·H2O Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A245670-250mg
a-Me-D-Phe(3-I)-OH·H2O
 457652-83-4
250mg
 $ 840.00 2022-06-08
SHENG KE LU SI SHENG WU JI SHU
sc-295043-1g
H-alpha-Me-D-Phe(3-I)-OH,
 457652-83-4
1g
 ￥5415.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-295043-1 g
H-alpha-Me-D-Phe(3-I)-OH,
 457652-83-4
1g
 ￥5,415.00 2023-07-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1724701-100mg
3-Iodo-α-methyl-D-phenylalanine
 457652-83-4 98%
100mg
 ￥8486.00 2024-05-13
TRC
A245670-50mg
a-Me-D-Phe(3-I)-OH·H2O
 457652-83-4
50mg
 $ 255.00 2022-06-08
TRC
A245670-100mg
a-Me-D-Phe(3-I)-OH·H2O
 457652-83-4
100mg
 $ 425.00 2022-06-08

a-Me-D-Phe(3-I)-OH·H2O Literature

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